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Compound of Interest

Compound Name: Acediasulfone

Cat. No.: B1665413 Get Quote

For Immediate Release

This technical guide provides essential physicochemical data for Acediasulfone, an antibiotic

compound. The information is intended for researchers, scientists, and professionals engaged

in drug development and chemical analysis.

Core Molecular Data
Acediasulfone is chemically identified by its specific molecular formula and weight, which are

fundamental parameters for quantitative analysis, formulation, and experimental design.

Parameter Value

Molecular Formula C14H14N2O4S[1][2]

Molecular Weight 306.34 g/mol [1][2]

Exact Mass 306.0674 u[2]

Logical Relationship of Key Identifiers
The following diagram illustrates the direct relationship between the compound's common

name and its fundamental molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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